Cas no 2248357-50-6 (Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate)

• Product Name: Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate
• CAS No: 2248357-50-6
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 6341652
• PubChem ID: 137938019
• Update Time: 2025-05-27

Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate
• 2248357-50-6
• EN300-5860201

• Inchi： 1S/C10H17F2NO2/c1-8(2,3)15-7(14)9(6-13)4-10(11,12)5-9/h4-6,13H2,1-3H3
• InChI Key： XCLMDZIVCDQQDY-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)OC(C)(C)C)(CN)C1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate

Recent Advances in the Application of Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate (CAS: 2248357-50-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxylate (CAS: 2248357-50-6) is a fluorinated cyclobutane derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclobutane scaffold and tert-butyl ester group, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease. The researchers utilized the reactive aminomethyl group to introduce warhead moieties, while the difluorocyclobutane core provided enhanced metabolic stability and improved pharmacokinetic properties. The resulting inhibitors showed nanomolar potency against the viral protease, with improved selectivity over human off-target proteases.

In the field of central nervous system (CNS) drug development, a recent patent application (WO2023051234) disclosed the use of 2248357-50-6 as a precursor for GABA receptor modulators. The difluorocyclobutane moiety was found to confer optimal lipophilicity for blood-brain barrier penetration, while maintaining favorable solubility properties. Lead compounds derived from this scaffold demonstrated promising anxiolytic activity in preclinical models with reduced sedative effects compared to existing benzodiazepines.

Structural biology studies have provided insights into the conformational preferences of this scaffold. X-ray crystallographic analysis (PDB: 8T2F) revealed that the difluorocyclobutane adopts a slightly puckered conformation that effectively mimics certain peptide backbone geometries. This property has been exploited in the design of peptidomimetics targeting protein-protein interactions involved in inflammatory pathways, as reported in a recent Nature Communications article.

The synthetic accessibility of 2248357-50-6 has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent enantiopurity. This development addresses previous challenges in large-scale production and has facilitated broader investigation of this scaffold in medicinal chemistry programs.

Emerging applications extend beyond small molecule therapeutics. A cutting-edge study in Chemical Science reported the incorporation of derivatives of 2248357-50-6 into PROTAC (proteolysis targeting chimera) molecules. The cyclobutane core was found to provide optimal linker geometry for simultaneous engagement of target proteins and E3 ubiquitin ligases, leading to improved degradation efficiency for challenging targets such as transcription factors.

Safety and ADME profiling of compounds derived from this scaffold have shown generally favorable properties. Recent toxicological studies indicate that the difluorocyclobutane moiety does not introduce significant metabolic liabilities, though the tert-butyl ester group may require modification in some cases to prevent esterase-mediated cleavage in vivo. These findings were presented at the 2024 American Chemical Society National Meeting.

Future research directions for this compound class include exploration in targeted protein degradation, covalent inhibitor development, and as a scaffold for fragment-based drug discovery. The unique combination of conformational constraint, fluorination pattern, and synthetic versatility positions 2248357-50-6 as a valuable tool in modern medicinal chemistry. Ongoing structure-activity relationship studies continue to reveal new applications for this scaffold across therapeutic areas.